N-cycloheptyl-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-cycloheptyl-1-(3-methoxyphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C22H25N5O2/c1-29-19-10-6-9-18(15-19)27-21(16-11-13-23-14-12-16)20(25-26-27)22(28)24-17-7-4-2-3-5-8-17/h6,9-15,17H,2-5,7-8H2,1H3,(H,24,28)
• InChI Key: HPUNATRQUOZDIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=C(N=N2)C(=O)NC3CCCCCC3)C4=CC=NC=C4
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

“N-cycloheptyl-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide” is a complex organic compound. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a carboxamide group, a methoxyphenyl group, a pyridinyl group, and a cycloheptyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a cycloheptylamine with a triazole carboxylic acid derivative that has been substituted with the appropriate methoxyphenyl and pyridinyl groups. The exact synthesis route would depend on the availability of starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazole ring and the carboxamide group would likely contribute to the compound’s polarity, while the cycloheptyl group would add some degree of non-polarity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The amide group could potentially be hydrolyzed under acidic or basic conditions, and the triazole ring could potentially participate in various cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of various functional groups. It would likely be a solid at room temperature and could potentially have a relatively high melting point due to the presence of the amide group, which can form strong intermolecular hydrogen bonds.

**Safety and Haz